1-(2-Phenylethyl)-3-(phenylsulfanyl)-3-(trimethylsilyl)cyclobutan-1-ol

• CAS No.: 86573-85-5
• Molecular Formula: C21H28OSSi
• Molecular Weight: 356.6 g/mol
• IUPAC Name: 1-(2-phenylethyl)-3-phenylsulfanyl-3-trimethylsilylcyclobutan-1-ol
• InChI: InChI=1S/C21H28OSSi/c1-24(2,3)21(23-19-12-8-5-9-13-19)16-20(22,17-21)15-14-18-10-6-4-7-11-18/h4-13,22H,14-17H2,1-3H3
• InChI Key: DAZBRQSJZIYDRR-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)C1(CC(C1)(CCC2=CC=CC=C2)O)SC3=CC=CC=C3

Description

1-(2-Phenylethyl)-3-(phenylsulfanyl)-3-(trimethylsilyl)cyclobutan-1-ol is a cyclobutanol derivative featuring three distinct substituents:

• Phenylsulfanyl group: A sulfur-containing substituent that may influence electronic properties and participate in hydrogen bonding or redox reactions.
• Trimethylsilyl (TMS) group: Imparts steric bulk and silicon-mediated stability, likely increasing resistance to hydrolysis or oxidation compared to hydroxyl or alkyl analogs.

The cyclobutanol core introduces significant ring strain, which can enhance reactivity in ring-opening or functionalization reactions.

Comparison with Similar Compounds

(1S,3s)-3-[(3-Methylbutan-2-yl)sulfanyl]cyclobutan-1-ol ()

• Molecular Formula : C₉H₁₈OS
• Molecular Weight : 174.30
• Substituents : 3-Methylbutan-2-ylsulfanyl (branched alkyl chain).
• Lower molecular weight (174.30 vs. ~356.6 for the target) results in distinct physicochemical properties, such as higher volatility or solubility in polar solvents.
• Research Implications: The absence of a TMS group simplifies synthesis but reduces steric protection of the cyclobutanol core .

Sulfanyl-Substituted Alkanols and Heterocycles

3-Methyl-3-sulfanylhexan-1-ol ()

• Molecular Formula : C₇H₁₆OS
• Molecular Weight : 148.26
• Substituents: 3-Methyl, 3-sulfanyl on a linear alkanol.
• Key Differences: Linear structure vs. strained cyclobutanol ring in the target compound. Sulfanyl group on a secondary carbon may exhibit lower steric hindrance compared to the tertiary position in the target. EI-MS data (m/z 146 [M⁺], 103, 85) suggests fragmentation patterns dominated by alkanol backbone cleavage .

5-(3-Chlorophenylsulfanyl)-1-methyl-3-trifluoromethyl-1H-pyrazole-4-carbaldehyde ()

• Substituents : Chlorophenylsulfanyl on a pyrazole ring.
• Key Differences: Pyrazole’s aromaticity and electron-withdrawing trifluoromethyl group contrast with the cyclobutanol’s strained, non-aromatic core.

Trimethylsilyl-Containing Compounds

3-(1-Acetoxyethyl)-2-(trimethylsilyl)methylfuran ()

• Molecular Formula : C₁₁H₂₀O₃Si
• Molecular Weight : 240.36
• Substituents : TMS group on a furan ring.
• Key Differences: Furan’s oxygen atom contributes to resonance stabilization, unlike the cyclobutanol’s strained system. TMS in furan derivatives may enhance electron density, facilitating Diels-Alder reactions (e.g., with methyl acrylate), whereas the target’s TMS group likely stabilizes adjacent sulfanyl and hydroxyl groups .

Data Table: Comparative Analysis

Compound Name	Molecular Formula	Molecular Weight	Substituents	Key Properties/Findings	Reference
1-(2-Phenylethyl)-3-(phenylsulfanyl)-3-(trimethylsilyl)cyclobutan-1-ol	C₂₂H₂₈OSSi	~356.6	2-Phenylethyl, Phenylsulfanyl, TMS	High steric bulk, aromatic interactions	-
(1S,3s)-3-[(3-methylbutan-2-yl)sulfanyl]cyclobutan-1-ol	C₉H₁₈OS	174.30	3-Methylbutan-2-ylsulfanyl	Lower MW, simpler substituent
3-Methyl-3-sulfanylhexan-1-ol	C₇H₁₆OS	148.26	3-Methyl, 3-sulfanyl	Linear structure, EI-MS fragmentation
3-(1-Acetoxyethyl)-2-(trimethylsilyl)methylfuran	C₁₁H₂₀O₃Si	240.36	TMS, acetoxyethyl	Diels-Alder reactivity

Research Findings and Implications

• Synthetic Challenges : The target compound’s combination of phenyl, sulfanyl, and TMS groups likely requires multi-step protection/deprotection strategies, as seen in benzylsulfanyl syntheses () and TMS-functionalized furans ().
• Reactivity: The cyclobutanol core may undergo strain-driven reactions (e.g., ring-opening) more readily than linear alkanols () or furans ().
• Electronic Effects : The phenylsulfanyl group’s electron-donating nature could stabilize intermediates in nucleophilic substitutions, contrasting with chlorophenylsulfanyl analogs ().